Cas no 56606-21-4 (Dibenzyl ethoxymethylenemalonate)

• Product Name: Dibenzyl ethoxymethylenemalonate
• CAS No: 56606-21-4
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• CID: 4780342
• Update Time: 2025-11-03

Dibenzyl ethoxymethylenemalonate Chemical and Physical Properties

Names and Identifiers

• Dibenzyl ethoxymethylenemalonate
• Ethoxymethylenemalonic acid dibenzyl ester
• dibenzyl 2-(ethoxymethylidene)propanedioate
• Bis(phenylmethyl) 2-(ethoxymethylidene)propanedioate
• DBEEM

• Inchi： 1S/C20H20O5/c1-2-23-15-18(19(21)24-13-16-9-5-3-6-10-16)20(22)25-14-17-11-7-4-8-12-17/h3-12,15H,2,13-14H2,1H3
• InChI Key： CAWVNWVFAVJLIL-UHFFFAOYSA-N
• SMILES： O(C(/C(=C/OCC)/C(=O)OCC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 409
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8

Dibenzyl ethoxymethylenemalonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Dibenzyl ethoxymethylenemalonate

Recent Advances in the Application of Dibenzyl Ethoxymethylenemalonate (CAS: 56606-21-4) in Chemical Biology and Pharmaceutical Research

Dibenzyl ethoxymethylenemalonate (CAS: 56606-21-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. The compound's reactivity and ability to undergo diverse chemical transformations make it an attractive candidate for researchers aiming to design and synthesize new therapeutic compounds.

One of the most notable advancements in the use of Dibenzyl ethoxymethylenemalonate is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, as they are present in a majority of FDA-approved drugs. Recent research has demonstrated that Dibenzyl ethoxymethylenemalonate can be efficiently utilized in multicomponent reactions to produce highly functionalized heterocyclic scaffolds. These scaffolds have shown promising biological activities, including inhibition of key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's use in the synthesis of pyrazole derivatives with potent anti-inflammatory properties.

In addition to its applications in heterocyclic chemistry, Dibenzyl ethoxymethylenemalonate has been investigated for its potential in prodrug design. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body, often improving bioavailability or reducing side effects. A recent study in the European Journal of Pharmaceutical Sciences explored the use of Dibenzyl ethoxymethylenemalonate as a prodrug moiety for delivering antiviral agents. The study reported enhanced stability and controlled release of the active drug, suggesting that this approach could be valuable in the development of next-generation antiviral therapies.

Another area of growing interest is the application of Dibenzyl ethoxymethylenemalonate in targeted drug delivery systems. Researchers have leveraged its chemical properties to create conjugates with nanoparticles, enabling precise delivery of therapeutic agents to specific tissues or cells. A 2024 study in ACS Nano demonstrated the successful use of Dibenzyl ethoxymethylenemalonate-functionalized nanoparticles for the targeted delivery of chemotherapeutic drugs to tumor sites, resulting in improved efficacy and reduced off-target effects. This innovative approach holds great promise for advancing cancer treatment paradigms.

Despite these advancements, challenges remain in the large-scale production and optimization of Dibenzyl ethoxymethylenemalonate-based compounds. Recent efforts have focused on developing more sustainable and cost-effective synthetic routes. For example, a 2023 publication in Green Chemistry outlined a novel catalytic method for the synthesis of Dibenzyl ethoxymethylenemalonate derivatives, emphasizing reduced environmental impact and higher yields. Such innovations are critical for ensuring the scalability and commercial viability of these compounds.

In conclusion, Dibenzyl ethoxymethylenemalonate (CAS: 56606-21-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesizing biologically active molecules, coupled with its potential in prodrug design and targeted drug delivery, underscores its importance in modern drug discovery. Ongoing research efforts are expected to further expand its applications and address existing challenges, paving the way for new therapeutic breakthroughs. As the field evolves, staying abreast of the latest developments will be essential for researchers and industry professionals alike.